Cas no 2137782-51-3 (2,2-Difluoro-3-(oxolan-3-ylsulfanyl)propanoic acid)

• Product Name: 2,2-Difluoro-3-(oxolan-3-ylsulfanyl)propanoic acid
• CAS No: 2137782-51-3
• MF: C₇H₁₀F₂O₃S
• MW: 212.214308261871
• CID: 6570297
• PubChem ID: 165462130
• Update Time: 2025-08-05

2,2-Difluoro-3-(oxolan-3-ylsulfanyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-(oxolan-3-ylsulfanyl)propanoic acid
• 2137782-51-3
• EN300-787897
• 2,2-Difluoro-3-(oxolan-3-ylsulfanyl)propanoic acid

• Inchi： 1S/C7H10F2O3S/c8-7(9,6(10)11)4-13-5-1-2-12-3-5/h5H,1-4H2,(H,10,11)
• InChI Key： ZXLIKDFLRDYLLU-UHFFFAOYSA-N
• SMILES： S(CC(C(=O)O)(F)F)C1COCC1

Computed Properties

• Exact Mass: 212.03187167g/mol
• Monoisotopic Mass: 212.03187167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 71.8Ų

Additional information on 2,2-Difluoro-3-(oxolan-3-ylsulfanyl)propanoic acid

Comprehensive Overview of 2,2-Difluoro-3-(oxolan-3-ylsulfanyl)propanoic acid (CAS No. 2137782-51-3)

2,2-Difluoro-3-(oxolan-3-ylsulfanyl)propanoic acid (CAS No. 2137782-51-3) is a fluorinated organic compound with a unique molecular structure that combines a difluoropropanoic acid backbone with a tetrahydrofuran-3-ylsulfanyl substituent. This structural motif grants the molecule distinct physicochemical properties, making it a subject of interest in pharmaceutical research, agrochemical development, and material science. The presence of both fluorine atoms and a sulfur-containing heterocycle enhances its potential as a building block for bioactive molecules, particularly in the design of enzyme inhibitors or prodrugs.

In recent years, the demand for fluorinated compounds like 2,2-Difluoro-3-(oxolan-3-ylsulfanyl)propanoic acid has surged due to their applications in drug discovery. Fluorination is a key strategy to improve metabolic stability, bioavailability, and binding affinity of therapeutic agents. Researchers frequently search for "fluorinated carboxylic acids in drug design" or "sulfur-containing heterocycles in medicinal chemistry," reflecting the growing emphasis on this compound class. Its CAS No. 2137782-51-3 is often queried in chemical databases for patent reviews or synthetic route optimization.

The compound’s oxolan-3-ylsulfanyl group introduces a chiral center, raising questions about its stereoselective synthesis and enantiomeric purity—a hot topic in asymmetric catalysis. Discussions around "green chemistry approaches to fluorinated compounds" or "sustainable synthesis of sulfur heterocycles" align with industry trends toward environmentally friendly methodologies. Analytical techniques such as NMR spectroscopy and HPLC-MS are critical for characterizing this molecule, as highlighted by searches for "analytical methods for fluorinated acids."

Beyond pharmaceuticals, 2,2-Difluoro-3-(oxolan-3-ylsulfanyl)propanoic acid may find utility in specialty materials. Its dual functionality (carboxylic acid and thioether) allows for polymerization or surface modification, addressing queries like "fluorinated polymers for coatings" or "functionalized propanoic acids in material science." The compound’s stability under physiological conditions also makes it a candidate for prodrug development, a trending area in precision medicine.

Regulatory and safety profiles of CAS No. 2137782-51-3 are frequently explored, with users seeking "toxicological data for fluorinated propanoic acids" or "handling guidelines for sulfur-containing compounds." While not classified as hazardous, proper storage (e.g., anhydrous conditions) is recommended due to its acidic and hygroscopic nature. The compound’s solubility in polar solvents like DMSO or ethanol is another common search topic, crucial for formulation studies.

In summary, 2,2-Difluoro-3-(oxolan-3-ylsulfanyl)propanoic acid represents a versatile scaffold bridging multiple disciplines. Its relevance to fluorine chemistry, heterocyclic synthesis, and applied materials ensures continued academic and industrial attention. As research evolves, this compound may unlock novel applications in bioconjugation, catalysis, or smart materials, further solidifying its role in modern chemistry.